Cas no 898638-17-0 (N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide)

• Product Name: N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide
• CAS No: 898638-17-0
• MF: C₁₁H₉N₅O₆S₂
• MW: 371.349058866501
• CID: 6318949
• PubChem ID: 16452207
• Update Time: 2025-05-26

N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide
• N'-(2,4-dinitrophenyl)-2-(4-oxo-2-thioxothiazolidin-3-yl)acetohydrazide
• F3264-0121
• AKOS002250077
• 898638-17-0

• Inchi： 1S/C11H9N5O6S2/c17-9(4-14-10(18)5-24-11(14)23)13-12-7-2-1-6(15(19)20)3-8(7)16(21)22/h1-3,12H,4-5H2,(H,13,17)
• InChI Key： LANHNUHPXZBOPS-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CC(NNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)=S

Computed Properties

• Exact Mass: 370.99942537g/mol
• Monoisotopic Mass: 370.99942537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 211Ų

Additional information on N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide

Introduction to N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide (CAS No. 898638-17-0)

N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide is a sophisticated organic compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 898638-17-0, has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups, including dinitrophenyl, sulfanylidene, and acetohydrazide, which contribute to its reactivity and biological activity.

The 2,4-dinitrophenyl moiety is a well-known aromatic group that has been extensively studied for its role in various biochemical pathways. Its presence in the compound suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the 4-oxo-2-sulfanylidene group introduces a reactive site that can participate in various chemical transformations, making this compound a valuable intermediate in synthetic chemistry.

The core structure of N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide is based on a thiazolidine ring, which is a common scaffold in many bioactive molecules. Thiazolidines are known for their ability to mimic natural amino acids and have been explored in the development of drugs targeting various diseases. The incorporation of the 4-oxo-2-sulfanylidene group into the thiazolidine ring enhances the compound's potential to interact with biological systems.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of the 2,4-dinitrophenyl, 4-oxo-2-sulfanylidene, and acetohydrazide groups in N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide positions it as a promising candidate for further investigation. Researchers have been exploring its potential as a precursor in the synthesis of more complex molecules or as an active ingredient in drug formulations.

The pharmacological properties of this compound are still under investigation, but preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors. These findings are particularly intriguing given the increasing demand for targeted therapies in medicine. The ability of N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetohydrazide to interact with specific biological targets could make it a valuable tool in the development of new drugs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce N'-(2,4-dinitrophenyl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-y)acetohydrazide efficiently and on a larger scale. These advancements have opened up new possibilities for its application in pharmaceutical research.

In conclusion, N'-(2,4-dinitrophenyl)-2-(4-o x o - 2 - sulf any lid ene - 1 , 3 - thia z olidin - 3 - yl b >)acet oh y draz ide ( C A S N o . 8 9 8 6 3 8 - 1 7 - 0 ) is a highly interesting compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for researchers working on drug development and synthetic chemistry. As further studies continue to reveal its properties and applications, this compound is likely to play an important role in future medical advancements.